4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95%
Overview
Description
4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% (4-FMB) is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 246.2 g/mol and a melting point of 129-131°C. 4-FMB has been used in a variety of fields, including organic synthesis, pharmaceuticals, and materials science.
Scientific Research Applications
4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications, including organic synthesis, pharmaceuticals, and materials science. In organic synthesis, 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% is used as a starting material for the synthesis of a variety of compounds, including drugs, dyes, and pesticides. In pharmaceuticals, 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% is used as an intermediate in the synthesis of a variety of drugs, including antibiotics and antifungals. In materials science, 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% is used as a building block for the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% is not well understood. However, it is believed that 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% binds to various proteins and enzymes in the body and modulates their activity. This modulation of enzymatic activity may be responsible for the biochemical and physiological effects of 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% are not well understood. However, it has been shown to have antifungal activity, as well as to modulate the activity of certain enzymes and proteins. Additionally, 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% has been shown to inhibit the growth of certain cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The main advantage of 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% for lab experiments is its cost-effectiveness. 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% is readily available from chemical suppliers and is relatively inexpensive. Additionally, 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% is easy to handle and store, making it a convenient material for lab experiments. However, 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% can be toxic, and proper safety precautions should be taken when working with it.
Future Directions
There are several potential future directions for research involving 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95%. These include further investigation into the mechanism of action of 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95%, as well as its biochemical and physiological effects. Additionally, further research could be conducted into the use of 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% in organic synthesis and materials science. Finally, further research into the safety and toxicity of 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% could be conducted.
Synthesis Methods
The synthesis of 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95% is typically performed through a two-step process involving an acid-catalyzed reaction and a nucleophilic substitution reaction. In the first step, 4-fluoro-2-methylbenzoic acid is reacted with hydrochloric acid in an aqueous solution to form 4-fluoro-2-methylbenzyl chloride. In the second step, the benzyl chloride is reacted with hydroxylamine hydrochloride in an aqueous solution to form 4-(5-Fluoro-2-methylphenyl)-3-hydroxybenzoic acid, 95%.
properties
IUPAC Name |
4-(5-fluoro-2-methylphenyl)-3-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c1-8-2-4-10(15)7-12(8)11-5-3-9(14(17)18)6-13(11)16/h2-7,16H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSPYACODDXFKPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)C2=C(C=C(C=C2)C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20689331 |
Source
|
| Record name | 5'-Fluoro-2-hydroxy-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20689331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261904-94-2 |
Source
|
| Record name | 5'-Fluoro-2-hydroxy-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20689331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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